Cas no 1258637-83-0 (4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine)

4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core linked to a piperidine moiety. This structure imparts significant versatility in medicinal chemistry, particularly as a scaffold for kinase inhibitors and other biologically active molecules. Its fused bicyclic system enhances binding affinity and selectivity toward target proteins, while the piperidine group offers opportunities for further derivatization to optimize pharmacokinetic properties. The compound's rigid framework contributes to improved metabolic stability, making it a valuable intermediate in drug discovery. Its synthetic accessibility and potential for structural modifications further underscore its utility in developing novel therapeutics targeting cancer, inflammation, and CNS disorders.

4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine structure

1258637-83-0 structure

Product Name:4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine

CAS No:1258637-83-0

MF:C₁₁H₁₄N₄

MW:202.255661487579

CID:5971073

PubChem ID:82397084

Update Time:2025-08-02

4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine Chemical and Physical Properties

Names and Identifiers

- 4-{pyrazolo[1,5-a]pyrimidin-3-yl}piperidine
- 1258637-83-0
- EN300-738453
- 4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine
- Inchi： 1S/C11H14N4/c1-4-13-11-10(8-14-15(11)7-1)9-2-5-12-6-3-9/h1,4,7-9,12H,2-3,5-6H2
- InChI Key： YXEBMVRNYRRBMB-UHFFFAOYSA-N
- SMILES： N1CCC(C2C=NN3C=CC=NC3=2)CC1

Computed Properties

Exact Mass: 202.121846464g/mol
Monoisotopic Mass: 202.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 42.2Å²

4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-738453-1.0g	4-{pyrazolo[1,5-a]pyrimidin-3-yl}piperidine	1258637-83-0		1g	$0.0	2023-06-06

4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine

Recent Advances in the Study of 4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine (CAS: 1258637-83-0) in Chemical Biology and Medicine

The compound 4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine (CAS: 1258637-83-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold, characterized by a pyrazolo[1,5-a]pyrimidine core linked to a piperidine moiety, has demonstrated promising activity in modulating various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Recent studies highlight its potential as a key intermediate in the development of novel therapeutics for oncology, neurodegenerative diseases, and inflammatory disorders.

One of the most notable applications of 4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine is its role as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are critical regulators of the cell cycle. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit nanomolar potency against CDK4/6, with improved selectivity profiles compared to existing inhibitors like palbociclib. The research team employed structure-activity relationship (SAR) analysis to optimize the scaffold, leading to compounds with enhanced pharmacokinetic properties and reduced off-target effects.

In addition to its kinase inhibitory activity, 4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine has shown potential in targeting the central nervous system (CNS). A preclinical study published in ACS Chemical Neuroscience (2024) revealed that certain analogs of this compound can cross the blood-brain barrier (BBB) and exhibit neuroprotective effects in models of Parkinson's disease. The mechanism involves modulation of dopamine D2 receptors and attenuation of oxidative stress, suggesting a multi-target approach to neurodegeneration.

The synthetic accessibility of 4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described a scalable, cost-effective synthesis route for this scaffold, employing a one-pot cyclization strategy with a yield exceeding 85%. This advancement addresses previous challenges in large-scale production, paving the way for further clinical development of derivatives.

Despite these promising developments, challenges remain in the optimization of 4-{Pyrazolo[1,5-a]pyrimidin-3-yl}piperidine-based therapeutics. Issues such as metabolic stability, solubility, and potential drug-drug interactions require further investigation. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. The compound's versatility, however, positions it as a valuable tool for both drug discovery and chemical biology research in the coming years.